Cas no 1269836-26-1 ((2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid
• CAS No: 1269836-26-1
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 5806167
• PubChem ID: 28972816
• Update Time: 2025-06-08

(2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• CID 28972816
• 2-Thiophenepropanoic acid, α-amino-4-bromo-, (αR)-
• (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid
• EN300-1300152
• (R)-2-Amino-3-(4-bromothiophen-2-yl)propanoicacid
• 1269836-26-1
• AKOS017482094
• (R)-2-Amino-3-(4-bromothiophen-2-yl)propanoic acid

• Inchi： 1S/C7H8BrNO2S/c8-4-1-5(12-3-4)2-6(9)7(10)11/h1,3,6H,2,9H2,(H,10,11)/t6-/m1/s1
• InChI Key： LBXHSYNAEYCIDW-ZCFIWIBFSA-N
• SMILES： C1(C[C@@H](N)C(O)=O)SC=C(Br)C=1

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 372.2±42.0 °C(Predicted)
• pka: 2.09±0.10(Predicted)

Additional information on (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid

Introduction to (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic Acid (CAS No. 1269836-26-1)

(2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid, with the CAS number 1269836-26-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural complexity and potential applications in drug development. The presence of both amino and carboxylic acid functional groups, coupled with a brominated thiophene ring, makes it a versatile intermediate for various synthetic pathways.

The compound's stereochemistry, specifically the (2R) configuration at the proline-like moiety, is crucial for its biological activity. This chirality influences how the molecule interacts with biological targets, making it a valuable candidate for developing enantiomerically pure drugs. In recent years, there has been a growing interest in chiral auxiliaries and catalysts that can facilitate the synthesis of such complex molecules with high enantiomeric purity.

Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and biocatalytic methods have been employed to construct the intricate framework of this compound. These innovations not only improve yield but also reduce the environmental impact of the synthesis process.

The bromothiophene moiety in (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid is particularly noteworthy. Thiophene derivatives are well-documented for their role in pharmaceuticals, often serving as pharmacophores in antiviral, anticancer, and anti-inflammatory agents. The bromine substituent further enhances its reactivity, allowing for additional functionalization through nucleophilic aromatic substitution or metal-catalyzed coupling reactions.

One of the most promising applications of (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid is in the development of novel therapeutic agents. Researchers are exploring its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of an amino acid scaffold with a bromothiophene ring provides a unique chemical profile that may interact selectively with disease-causing proteins.

In vitro studies have shown that derivatives of this compound exhibit significant inhibitory activity against various kinases. The precise stereochemistry and electronic properties of (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid contribute to its potent binding affinity. These findings highlight its importance as a building block for next-generation drugs.

The synthesis of (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid also involves considerations of green chemistry principles. Efforts are being made to minimize waste and hazardous byproducts through optimized reaction conditions and solvent systems. For instance, water-based reactions and catalytic methods that use earth-abundant metals are being preferred over traditional organic solvents and heavy metals.

Another area of interest is the use of (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid in peptidomimetics research. Peptidomimetics are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The compound's structure provides a scaffold that can be modified to create novel peptidomimetic drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease.

The role of computational chemistry in designing and optimizing derivatives of (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid cannot be overstated. Molecular modeling techniques help predict binding interactions, metabolic stability, and pharmacokinetic profiles before experimental synthesis begins. This approach accelerates drug discovery by reducing the number of trial-and-error experiments required.

Future research directions may explore the use of (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic treatments that enhance therapeutic efficacy while minimizing side effects. Such combinations could be particularly effective in treating multi-drug resistant infections or complex diseases like cancer.

In conclusion, (2R)-2-amino-3-(4-bromothiophen-2-yl)propanoic acid is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and computational chemistry, make it a valuable asset for drug development. As research continues to uncover new applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.